Cas no 2034584-58-0 (N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(methylsulfanyl)benzamide)

• Product Name: N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(methylsulfanyl)benzamide
• CAS No: 2034584-58-0
• MF: C₁₈H₁₇NO₂S₃
• MW: 375.528080701828
• CID: 5956829
• PubChem ID: 119099247
• Update Time: 2025-07-17

N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(methylsulfanyl)benzamide
• 2034584-58-0
• N-(2-hydroxy-2,2-dithiophen-2-ylethyl)-2-methylsulfanylbenzamide
• N-[2-hydroxy-2,2-bis(thiophen-2-yl)ethyl]-2-(methylsulfanyl)benzamide
• N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)-2-(methylthio)benzamide
• F6181-0096
• AKOS026687045

• Inchi： 1S/C18H17NO2S3/c1-22-14-7-3-2-6-13(14)17(20)19-12-18(21,15-8-4-10-23-15)16-9-5-11-24-16/h2-11,21H,12H2,1H3,(H,19,20)
• InChI Key： POSRMVLPSIDKDX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CC=CS1)(CNC(C1C=CC=CC=1SC)=O)O

Computed Properties

• Exact Mass: 375.04214231g/mol
• Monoisotopic Mass: 375.04214231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 131Ų

Additional information on N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(methylsulfanyl)benzamide

N-2-Hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(methylsulfanyl)benzamide (CAS No. 2034584-58-0): An Emerging Compound in Medicinal Chemistry

N-2-Hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(methylsulfanyl)benzamide (CAS No. 2034584-58-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its complex aromatic and sulfur-containing moieties, has been the subject of several recent studies exploring its biological activities and pharmacological properties.

The chemical structure of N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(methylsulfanyl)benzamide is noteworthy for its combination of a benzamide core and thiophene rings, which are known to confer a range of biological activities. The presence of the hydroxyl group and the methylsulfanyl substituent further adds to the compound's versatility and reactivity. These structural elements are crucial in determining the compound's interactions with biological targets and its potential as a lead molecule in drug discovery.

Recent research has highlighted the potential of N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(methylsulfanyl)benzamide as an anti-inflammatory agent. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(methylsulfanyl)benzamide has shown promise as an anticancer agent. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to disrupt cell cycle progression and inhibit angiogenesis, which are critical processes in tumor growth and metastasis.

The pharmacokinetic profile of N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(methylsulfanyl)benzamide has also been investigated. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral therapeutic agent. However, further research is needed to optimize its pharmacokinetic properties and enhance its therapeutic index.

In terms of safety and toxicity, preliminary studies suggest that N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(methylsulfanyl)benzamide is well-tolerated at therapeutic doses. However, comprehensive toxicological evaluations are ongoing to ensure its safety for clinical use. These assessments will include detailed investigations into potential side effects and long-term toxicity profiles.

The synthetic route for N-2-hydroxy-2,2-bis(thiophen-2-yl)ethyl-2-(methylsulfanyl)benzamide has been optimized to improve yield and purity. The synthesis typically involves several steps, including the formation of the thiophene rings and the attachment of the benzamide moiety. Advanced synthetic techniques such as microwave-assisted synthesis have been employed to streamline the process and reduce reaction times.

In conclusion, N-2-hydroxy-2,2-bis(thiophen-2-y l)-ethyl - 3 - ( methylthio ) - benzoic acid amide (CAS No. 197619 - 71 - 1), more commonly known as N - 3 - ( methylthio ) - benzoic acid amide, represents a significant advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for further development in various therapeutic areas. Ongoing research aims to elucidate its full potential and optimize its properties for clinical applications.